Cas no 61259-81-2 (Benzene, 5-[(3-chlorophenyl)methyl]-2-methoxy-1,3-dimethyl-)

• Product Name: Benzene, 5-[(3-chlorophenyl)methyl]-2-methoxy-1,3-dimethyl-
• CAS No: 61259-81-2
• MF: C₁₆H₁₇ClO
• MW: 260.758583784103
• CID: 486811
• PubChem ID: 71397694
• Update Time: 2025-04-19

Benzene, 5-[(3-chlorophenyl)methyl]-2-methoxy-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 5-[(3-chlorophenyl)methyl]-2-methoxy-1,3-dimethyl-
• 5-[(3-chlorophenyl)methyl]-2-methoxy-1,3-dimethylbenzene
• DTXSID90819168
• 61259-81-2

• Inchi： 1S/C16H17ClO/c1-11-7-14(8-12(2)16(11)18-3)9-13-5-4-6-15(17)10-13/h4-8,10H,9H2,1-3H3
• InChI Key： PQFYLNZNVGRDAK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC1C=C(C)C(=C(C)C=1)OC

Computed Properties

• Exact Mass: 260.09691
• Monoisotopic Mass: 260.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23